QUIN 2 POTASSIUM HYDRATE
QUIN 2 POTASSIUM HYDRATE
Brand Name:
Vulcanchem
CAS No.:
149022-19-5
VCID:
VC0179057
InChI:
InChI=1S/C26H27N3O10.K.H2O/c1-15-3-6-21(19(7-15)28(10-22(30)31)11-23(32)33)39-14-17-5-4-16-8-18(38-2)9-20(26(16)27-17)29(12-24(34)35)13-25(36)37;;/h3-9H,10-14H2,1-2H3,(H,30,31)(H,32,33)(H,34,35)(H,36,37);;1H2
SMILES:
CC1=CC(=C(C=C1)OCC2=NC3=C(C=C(C=C3C=C2)OC)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.O.[K]
Molecular Formula:
C26H29KN3O11
Molecular Weight:
598.6 g/mol
QUIN 2 POTASSIUM HYDRATE
CAS No.: 149022-19-5
Main Products
VCID: VC0179057
Molecular Formula: C26H29KN3O11
Molecular Weight: 598.6 g/mol
CAS No. | 149022-19-5 |
---|---|
Product Name | QUIN 2 POTASSIUM HYDRATE |
Molecular Formula | C26H29KN3O11 |
Molecular Weight | 598.6 g/mol |
Standard InChI | InChI=1S/C26H27N3O10.K.H2O/c1-15-3-6-21(19(7-15)28(10-22(30)31)11-23(32)33)39-14-17-5-4-16-8-18(38-2)9-20(26(16)27-17)29(12-24(34)35)13-25(36)37;;/h3-9H,10-14H2,1-2H3,(H,30,31)(H,32,33)(H,34,35)(H,36,37);;1H2 |
Standard InChIKey | CKEUHPOVDSFCQX-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1)OCC2=NC3=C(C=C(C=C3C=C2)OC)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.O.[K] |
Canonical SMILES | CC1=CC(=C(C=C1)OCC2=NC3=C(C=C(C=C3C=C2)OC)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.O.[K] |
PubChem Compound | 16219920 |
Last Modified | Nov 11 2021 |
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